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Compound of Interest

Compound Name: YAP activator PY-60

Cat. No.: B8195906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PY-60 is a small molecule activator of the transcriptional co-activator Yes-associated protein

(YAP). It functions by directly targeting and inhibiting Annexin A2 (ANXA2), a key scaffolding

protein in the Hippo signaling pathway. Under normal conditions, particularly at high cell

density, ANXA2 sequesters YAP at the plasma membrane, facilitating its inhibitory

phosphorylation by LATS1/2 kinases. PY-60 competitively binds to ANXA2, disrupting its

interaction with YAP and preventing this inhibitory phosphorylation. Consequently,

dephosphorylated and active YAP translocates to the nucleus, where it associates with TEAD

transcription factors to initiate the expression of pro-proliferative and anti-apoptotic genes.

These application notes provide detailed protocols for utilizing PY-60 in cell culture studies to

investigate the Hippo-YAP signaling pathway.

Mechanism of Action of PY-60
The mechanism of PY-60 revolves around its interaction with ANXA2, a crucial negative

regulator of YAP activity. At high cell densities, ANXA2 is localized at the cell membrane and

binds to YAP, facilitating its phosphorylation by the LATS1/2 kinases. This phosphorylation

event leads to the cytoplasmic retention and subsequent degradation of YAP, thereby keeping

its transcriptional activity in check.
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PY-60 acts as an antagonist to this process. By binding directly to ANXA2, PY-60 liberates YAP

from its membrane-bound sequestration. This allows YAP to remain in a dephosphorylated,

active state. Active YAP then translocates to the nucleus, where it complexes with TEAD

transcription factors to drive the expression of target genes such as CTGF and CYR61,

promoting cell proliferation and survival.
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Figure 1: Simplified signaling pathway of PY-60 action.

Quantitative Data Summary
The following table summarizes the effective concentrations of PY-60 in various cell lines and

assays. This data can be used as a starting point for experimental design, though optimal

concentrations may vary depending on the specific cell line and experimental conditions.
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Cell Line Assay Type Parameter Value (µM) Reference

293A-TEAD-LUC
Luciferase

Reporter
EC50 1.5 - 1.6 [1][2]

HEK293A

Transcriptional

Response (RT-

qPCR)

Effective

Concentration
10 [3]

HEKa
Proliferation

Assay

Effective

Concentration
1 [3]

293A

Western Blot

(YAP

dephosphorylatio

n)

Effective

Concentration
20 [4]

MCF10A,

HEK293T, H69,

HaCaT

Transcriptional

Response (RT-

qPCR)

Effective

Concentration
Not specified [1][2]

Experimental Protocols
Preparation of PY-60 Stock Solution

Solvent Selection: PY-60 is soluble in dimethyl sulfoxide (DMSO).

Stock Concentration: Prepare a high-concentration stock solution, for example, 10 mM or 20

mM, in sterile DMSO.

Storage: Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles.

Store at -20°C or -80°C for long-term stability.

Protocol 1: Cell Viability/Proliferation Assay (e.g., MTT
or CellTiter-Glo®)
This protocol is designed to assess the effect of PY-60 on cell proliferation.
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1. Seed cells in a 96-well plate

2. Incubate for 24 hours

3. Treat with a serial dilution of PY-60

4. Incubate for 24-72 hours

5. Add viability reagent (e.g., MTT, CellTiter-Glo®)

6. Incubate as per manufacturer's instructions

7. Measure absorbance or luminescence

8. Analyze data and determine EC50
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1. Co-transfect cells with TEAD-reporter and Renilla control plasmids

2. Seed transfected cells in a 96-well plate

3. Incubate for 24 hours

4. Treat with PY-60 or controls

5. Incubate for 16-24 hours

6. Lyse cells and measure Firefly and Renilla luciferase activity

7. Normalize Fire-fly to Renilla activity

8. Analyze and plot the data
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1. Seed cells in a 6-well plate

2. Grow to desired confluency

3. Treat with PY-60 for the desired time

4. Lyse cells and quantify protein

5. Perform SDS-PAGE and transfer to a membrane

6. Block and probe with primary antibodies (p-YAP, total YAP, loading control)

7. Incubate with secondary antibodies

8. Detect signal and analyze band intensities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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